Cas no 2228386-01-2 ({1-(6-chloro-1-methyl-1H-indol-3-yl)methylcyclopropyl}methanol)

• Product Name: {1-(6-chloro-1-methyl-1H-indol-3-yl)methylcyclopropyl}methanol
• CAS No: 2228386-01-2
• MF: C₁₄H₁₆ClNO
• MW: 249.735942840576
• CID: 6395327
• PubChem ID: 165884542
• Update Time: 2025-05-22

{1-(6-chloro-1-methyl-1H-indol-3-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(6-chloro-1-methyl-1H-indol-3-yl)methylcyclopropyl}methanol
• EN300-1994280
• 2228386-01-2
• {1-[(6-chloro-1-methyl-1H-indol-3-yl)methyl]cyclopropyl}methanol

• Inchi： 1S/C14H16ClNO/c1-16-8-10(7-14(9-17)4-5-14)12-3-2-11(15)6-13(12)16/h2-3,6,8,17H,4-5,7,9H2,1H3
• InChI Key： YPEQHUMSZBFNKB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C)C=C2CC1(CO)CC1

Computed Properties

• Exact Mass: 249.0920418g/mol
• Monoisotopic Mass: 249.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.2Ų

Additional information on {1-(6-chloro-1-methyl-1H-indol-3-yl)methylcyclopropyl}methanol

{1-(6-chloro-1-methyl-1H-indol-3-yl)methylcyclopropyl}methanol: A Comprehensive Overview

The compound {1-(6-chloro-1-methyl-1H-indol-3-yl)methylcyclopropyl}methanol, with CAS No. 2228386-01-2, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a chloro-substituted indole moiety. The presence of these functional groups makes it a valuable substrate for exploring various chemical reactions and potential biological activities.

Recent studies have highlighted the importance of indole derivatives in drug discovery, particularly in the development of novel therapeutics targeting cancer, inflammation, and neurodegenerative diseases. The chloro-substitution at the 6-position of the indole ring in this compound adds an additional layer of complexity, potentially influencing its pharmacokinetic properties and bioavailability. Researchers have demonstrated that such substitutions can significantly alter the molecule's ability to interact with cellular targets, making it a promising candidate for further investigation.

The synthesis of {1-(6-chloro-1-methyl-1H-indol-3-yl)methylcyclopropyl}methanol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The formation of the cyclopropane ring is particularly noteworthy, as it often requires specific conditions to ensure stability and selectivity. Recent advancements in transition metal-catalyzed cyclopropanation reactions have enabled more efficient and scalable production of this compound, facilitating its use in larger-scale studies.

In terms of applications, this compound has shown potential in several areas. For instance, its ability to act as a template for bioisosteric replacements has been explored in medicinal chemistry. By substituting certain groups within the molecule, researchers can create analogs with improved pharmacological profiles. Additionally, the compound's reactivity towards nucleophilic and electrophilic attacks makes it a versatile building block for constructing more complex molecular architectures.

Recent research has also focused on the toxicological profile of this compound. Initial studies suggest that it exhibits low acute toxicity in preclinical models, which is a positive indicator for its potential use in therapeutic applications. However, further long-term studies are required to fully understand its safety profile and any potential off-target effects.

Looking ahead, the development of {1-(6-chloro-1-methyl-1H-indol-3-yl)methylcyclopropyl}methanol} into a clinically relevant drug will depend on several factors, including its efficacy in targeted disease models and its ability to overcome challenges related to drug delivery. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area, paving the way for novel therapeutic interventions.